Cas no 98429-79-9 (1-(2-chloroethoxy)-3-methylbutane)

• Product Name: 1-(2-chloroethoxy)-3-methylbutane
• CAS No: 98429-79-9
• MF: C₇H₁₅ClO
• MW: 150.646401643753
• CID: 4667816
• Update Time: 2025-05-19

1-(2-chloroethoxy)-3-methylbutane Chemical and Physical Properties

Names and Identifiers

• 1-(2-chloroethoxy)-3-methylbutane

• Inchi： 1S/C7H15ClO/c1-7(2)3-5-9-6-4-8/h7H,3-6H2,1-2H3
• InChI Key： XIRZIFKLTQCIEC-UHFFFAOYSA-N
• SMILES： C(OCCCl)CC(C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers

Additional information on 1-(2-chloroethoxy)-3-methylbutane

Comprehensive Overview of 1-(2-Chloroethoxy)-3-methylbutane (CAS No. 98429-79-9): Properties, Applications, and Industry Insights

1-(2-Chloroethoxy)-3-methylbutane (CAS No. 98429-79-9) is a specialized organic compound widely recognized for its versatile applications in industrial and research settings. This chlorinated ether derivative, often referred to by its systematic name or CAS number, has garnered attention due to its unique chemical properties, including its role as an intermediate in synthetic chemistry. With the growing demand for high-purity chemical intermediates, this compound is increasingly studied for its potential in pharmaceuticals, agrochemicals, and material science.

The molecular structure of 1-(2-chloroethoxy)-3-methylbutane combines a chloroethoxy functional group with a branched alkyl chain, offering both reactivity and stability under controlled conditions. Researchers frequently explore its use in nucleophilic substitution reactions and as a precursor for ether-based polymers. Recent trends in green chemistry have also sparked interest in optimizing its synthesis to reduce environmental impact, aligning with global sustainability goals.

In industrial applications, CAS 98429-79-9 is valued for its compatibility with various solvents and reagents. Its role in fine chemical manufacturing is particularly notable, where precision and yield efficiency are critical. Laboratories often prioritize this compound for small-scale organic synthesis, leveraging its predictable reactivity profile. Additionally, advancements in process automation have streamlined its production, addressing the need for scalable and cost-effective solutions.

Safety and handling of 1-(2-chloroethoxy)-3-methylbutane adhere to standard protocols for chlorinated compounds, emphasizing proper ventilation and personal protective equipment (PPE). While not classified as hazardous under normal conditions, its storage recommendations include inert atmospheres and moisture-free environments to maintain stability. These precautions are essential for industries focusing on chemical safety compliance and risk mitigation.

The future outlook for 98429-79-9 is shaped by innovations in catalytic chemistry and bio-based solvents. As regulatory frameworks evolve, manufacturers are investing in eco-friendly alternatives without compromising performance. This compound’s adaptability positions it as a candidate for emerging technologies, such as smart materials and nanotechnology, where functionalized ethers play a pivotal role.

For researchers and procurement specialists, understanding the supply chain dynamics of 1-(2-chloroethoxy)-3-methylbutane is crucial. Market analyses highlight regional production hubs and quality benchmarks, ensuring reliable sourcing. Keywords like "chloroether synthesis", "CAS 98429-79-9 suppliers", and "high-purity chemical intermediates" frequently appear in search queries, reflecting the compound’s commercial relevance.

In summary, 1-(2-chloroethoxy)-3-methylbutane exemplifies the intersection of chemical innovation and industrial utility. Its applications span multiple sectors, driven by ongoing research and technological advancements. By addressing contemporary challenges such as sustainable production and material efficiency, this compound continues to inspire scientific and commercial exploration.